Cas no 896321-60-1 (ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate)

• Product Name: ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate
• CAS No: 896321-60-1
• MF: C₁₄H₁₁N₃O₅S₂
• MW: 365.38424038887
• CID: 5479278
• Update Time: 2025-05-23

ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-3-methyl-5-[(5-nitrothiophene-2-carbonyl)amino]thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-cyano-3-methyl-5-[[(5-nitro-2-thienyl)carbonyl]amino]-, ethyl ester
• ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate

• Inchi： 1S/C14H11N3O5S2/c1-3-22-14(19)11-7(2)8(6-15)13(24-11)16-12(18)9-4-5-10(23-9)17(20)21/h4-5H,3H2,1-2H3,(H,16,18)
• InChI Key： JDLHDWLNBHWIMZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2SC([N+]([O-])=O)=CC=2)=O)=C(C#N)C=1C

Additional information on ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate

Professional Introduction to Ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate (CAS No. 896321-60-1)

Ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate, identified by its CAS number 896321-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that includes thiophene and nitro functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate consists of multiple interconnected rings and functional groups, which contribute to its unique chemical properties. The presence of a cyano group at the 4-position and a methyl group at the 3-position enhances its reactivity, while the amido linkage to a nitro-substituted thiophene ring introduces additional complexity. This intricate architecture makes it an interesting subject for synthetic chemists and biologists seeking novel scaffolds for therapeutic applications.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The specific derivative ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate has been studied for its potential in modulating biological pathways associated with these diseases. Its unique structural features suggest that it may interact with biological targets in ways that conventional drugs do not, offering new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The carboxylate ester group at the 2-position of the thiophene ring can be readily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. This flexibility makes it an invaluable tool in medicinal chemistry, where the ability to modify molecular structure is crucial for optimizing drug efficacy and minimizing side effects.

The nitro group in the molecule is particularly noteworthy, as it can participate in redox reactions and influence the compound's bioavailability. Nitro-substituted heterocycles have been extensively studied for their ability to undergo bioactivation, converting into reactive species that can interact with biological targets. This property may make ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate a valuable candidate for drugs that require metabolic activation to exert their therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential of compounds like ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate against various disease targets. These computational approaches have already identified several promising derivatives with enhanced activity profiles, paving the way for more efficient drug discovery processes.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a lead molecule for developing new therapies. Researchers have explored its potential in inhibiting key enzymes involved in cancer progression and inflammation. The combination of structural features such as the cyano group, methyl group, and amido linkage suggests that it may disrupt critical biological pathways by interacting with specific proteins or nucleic acids.

The amido-thiophene moiety is particularly interesting from a structural perspective, as it combines the stability of the thiophene ring with the reactivity of the amide bond. This dual functionality allows for multiple points of interaction with biological targets, potentially increasing the compound's binding affinity and therapeutic efficacy. Further studies are needed to fully elucidate these interactions and optimize their pharmacological properties.

The carboxylate ester group also offers opportunities for prodrug design, where it can be converted into more bioavailable forms under physiological conditions. Prodrugs are designed to enhance drug delivery by improving solubility or stability before being metabolically converted into their active form. This approach has been successfully used in numerous drug formulations, making it an attractive strategy for developing new therapies based on compounds like ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate.

The growing body of evidence supporting the therapeutic potential of thiophene derivatives continues to drive research into novel applications. As our understanding of biological systems expands, so does our ability to design molecules that can interact with them in meaningful ways. The complexity and diversity of structures within this class ensure that there will be many more discoveries yet to come.

In conclusion, ethyl 4-cyano-3-methyl-5-(5-nitrothiophene-2-amido)thiophene-2-carboxylate (CAS No. 896321-60-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for thiophene-based compounds, this molecule will undoubtedly play an important role in shaping the future of medicinal biology.